3-[2-[(4-Chlorophenyl)sulphonylamino]ethyl]-5-[(4-fluorophenyl)methyl]benzenepropanoic acid

• Molecular Formula: C24H23ClFNO4S
• Molecular Weight: 476.0 g/mol
• IUPAC Name: 3-[3-[2-[(4-chlorophenyl)sulfonylamino]ethyl]-5-[(4-fluorophenyl)methyl]phenyl]propanoic acid
• InChI: InChI=1S/C24H23ClFNO4S/c25-21-4-8-23(9-5-21)32(30,31)27-12-11-19-14-18(3-10-24(28)29)15-20(16-19)13-17-1-6-22(26)7-2-17/h1-2,4-9,14-16,27H,3,10-13H2,(H,28,29)
• InChI Key: BSVIXLYGOXFRAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC(=CC(=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl)CCC(=O)O)F

Description

3-[2-[(4-Chlorophenyl)sulphonylamino]ethyl]-5-[(4-fluorophenyl)methyl]benzenepropanoic acid is a useful research compound. Its molecular formula is C24H23ClFNO4S and its molecular weight is 476.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 3-[2-[(4-chlorophenyl)sulphonylamino]ethyl]-5-[(4-fluorophenyl)methyl]benzenepropanoate (500 mg), 2N sodium hydroxide solution (1.5 ml) and methanol (5 ml) was heated under reflux for 1 hour and then evaporated. The residue was dissolved in a small volume of water, and the solution was made acidic with 2N hydrochloric acid. The resulting mixture was extracted several times with ether and the combined extracts were dried (MgSO4) and evaporated to give the title compound,(390 mg), m.p. 85°-87° C. Found: C,60.78A H,5.06; N,2.87. C24H33ClFNO4S requires C,60.56; H,4.87; N,2.94%.